Cas no 54199-21-2 (2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile)
54199-21-2 structure
Product Name:2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile
CAS No:54199-21-2
MF:C10H19N3
MW:181.277961969376
CID:940065
Update Time:2023-08-02
2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazineacetonitrile,-alpha--methyl-4-(1-methylethyl)-(9CI)
- 2-(4-propan-2-ylpiperazin-1-yl)propanenitrile
- 2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile
- 2-(4-ISOPROPYLPIPERAZIN-1-YL)PROPANENITRILE
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- Inchi: 1S/C10H19N3/c1-9(2)12-4-6-13(7-5-12)10(3)8-11/h9-10H,4-7H2,1-3H3
- InChI Key: MVOWRIFCWYEJLH-UHFFFAOYSA-N
- SMILES: N1(C(C)C)CCN(C(C#N)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Topological Polar Surface Area: 30.3
2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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